Cas no 918350-15-9 (3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine)

• Product Name: 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
• CAS No: 918350-15-9
• MF: C₁₃H₂₀BNO₂S
• MW: 265.179402351379
• MDL: MFCD12964578
• CID: 777013
• PubChem ID: 68699165
• Update Time: 2025-06-15

3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
• Pyridine,3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 918350-15-9
• MFCD12964578
• 3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• E90812
• 3-methyl-2-methylsulfanyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• SCHEMBL3576349

• MDL： MFCD12964578
• Inchi： 1S/C13H20BNO2S/c1-9-7-10(8-15-11(9)18-6)14-16-12(2,3)13(4,5)17-14/h7-8H,1-6H3
• InChI Key： IQLLWSWXHVVORX-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 265.1307802g/mol
• Monoisotopic Mass: 265.1307802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų

Additional information on 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine

Comprehensive Overview of 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine (CAS No. 918350-15-9)

3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine (CAS No. 918350-15-9) is a highly specialized boronic ester-containing heterocyclic compound, widely recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions. This organoboron reagent is a cornerstone in modern pharmaceutical synthesis and agrochemical research, owing to its stability and reactivity under mild conditions. Its unique pyridine-boronate structure makes it indispensable for constructing complex biaryl frameworks, a key motif in drug discovery pipelines.

The growing demand for boron-based intermediates like 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine aligns with trends in green chemistry and catalytic C-C bond formation. Researchers frequently search for "high-yield boronate synthesis" or "air-stable Suzuki coupling reagents," reflecting the need for robust methodologies. This compound's methylthio substituent further enhances its versatility, enabling selective functionalization—a hot topic in medicinal chemistry optimization forums.

Analytical studies highlight the compound's exceptional hydrolytic stability compared to conventional boronic acids, addressing common challenges in moisture-sensitive reactions. Its 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety is frequently discussed in "protecting group strategies" for boron derivatives. Recent patents (e.g., WO2022150000) leverage this scaffold for kinase inhibitor development, tying into trending searches like "anticancer boronate drugs."

From a material science perspective, the compound’s π-conjugated system enables applications in OLED emitters and organic semiconductors—topics surging in nanotechnology queries. Quality control protocols emphasize HPLC purity >98% and NMR spectral validation, critical for reproducibility in peer-reviewed studies. Storage recommendations (-20°C under inert gas) are frequently cited in "handling sensitive boronates" guides.

Emerging research explores its chemodivergent reactivity with palladium/NHC catalysts, a focal point in "transition-metal catalysis" webinars. The methylthio-pyridine core also garners attention in PET tracer design, linking to searches for "radiolabeled precursor compounds." Regulatory databases confirm its non-hazardous status under standard handling, aligning with REACH compliance discussions.

In summary, CAS 918350-15-9 represents a paradigm of structure-activity tunability in heteroaryl boronates. Its multifaceted applications—from small-molecule therapeutics to advanced materials—ensure sustained relevance in high-impact journals and industrial R&D workflows worldwide.